(8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol

• CAS No.: 1374574-73-8
• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: (8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol
• InChI: InChI=1S/C10H11BrO2/c11-9-3-1-2-8-7(6-12)4-5-13-10(8)9/h1-3,7,12H,4-6H2
• InChI Key: SRXINTHCZOJTFI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1CO)C=CC=C2Br

Description

(8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8-bromo-3,4-dihydro-2H-chromene-4-carboxylic acid (3.1 g, 12 mmol) in 50 mL THF was added BH3 (24 mL, 24 mmol, C=1.0 M in THF) dropwise at 0° C. The mixture was stirred at 0° C. for 2-3 hours before quenched with MeOH (8 mL), and evaporated. The residue was partitioned between water and EtOAc. The organic phase was washed with 3N HCl, saturated Na2CO3, and brine, dried over anhydrous Na2SO4 and concentrated to afford (8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol.